Cas no 100553-72-8 (1,3-Propanediamine, N-[1-(3-pyridinyl)ethyl]-)

1,3-Propanediamine, N-[1-(3-pyridinyl)ethyl]- structure
100553-72-8 structure
Product Name:1,3-Propanediamine, N-[1-(3-pyridinyl)ethyl]-
CAS No:100553-72-8
MF:C10H17N3
MW:179.262081861496
CID:3549568
PubChem ID:20192825
Update Time:2025-04-22

1,3-Propanediamine, N-[1-(3-pyridinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, N-[1-(3-pyridinyl)ethyl]-
    • 1,3-Propanediamine, N1-[1-(3-pyridinyl)ethyl]-
    • 100553-72-8
    • N1-[1-(3-Pyridinyl)ethyl]-1,3-propanediamine
    • DTXSID601256844
    • SCHEMBL10737102
    • Inchi: 1S/C10H17N3/c1-9(13-7-3-5-11)10-4-2-6-12-8-10/h2,4,6,8-9,13H,3,5,7,11H2,1H3
    • InChI Key: JTBZQYNIJDXMEN-UHFFFAOYSA-N
    • SMILES: C(NC(C1=CC=CN=C1)C)CCN

Computed Properties

  • Exact Mass: 179.142247555Da
  • Monoisotopic Mass: 179.142247555Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 50.9Ų
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